Cas no 57071-79-1 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,6-bromo-7-b-D-ribofuranosyl-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,6-bromo-7-b-D-ribofuranosyl-
• CAS No: 57071-79-1
• MF: C₁₂H₁₁BrN₄O₄
• MW: 355.144141435623
• CID: 387245
• PubChem ID: 298009
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,6-bromo-7-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,6-bromo-7-b-D-ribofuranosyl-
• 6-bromo-7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• DTXSID40305187
• 57071-79-1
• 6-bromo-7-pentofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• NSC-169625
• NSC169625

• Inchi： 1S/C12H11BrN4O4/c13-10-5(1-14)6-2-15-4-16-11(6)17(10)12-9(20)8(19)7(3-18)21-12/h2,4,7-9,12,18-20H,3H2
• InChI Key： TWXQLWZBCDLPBQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C2=CN=CN=C2N1C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 353.99643
• Monoisotopic Mass: 353.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 2.11
• Boiling Point: 691°Cat760mmHg
• Flash Point: 371.7°C
• Refractive Index: 1.827
• PSA: 124.42
• LogP: -0.32302